5-[3-(N-Ethylaminocarbonyl)phenyl]-2-hydroxyisonicotinic acid

• IUPAC Name: 5-[3-(ethylcarbamoyl)phenyl]-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C15H14N2O4/c1-2-16-14(19)10-5-3-4-9(6-10)12-8-17-13(18)7-11(12)15(20)21/h3-8H,2H2,1H3,(H,16,19)(H,17,18)(H,20,21)
• InChI Key: ZQUBRSYYSPEPAZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CNC(=O)C=C2C(=O)O
• Molecular Formula: C15H14N2O4
• DSSTOX Substance ID: DTXSID70688076
• Molecular Weight: 286.28 g/mol
• CAS No.: 1261980-81-7

Description

5-[3-(N-Ethylaminocarbonyl)phenyl]-2-hydroxyisonicotinic acid is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound features a phenyl group substituted with an N-ethylaminocarbonyl moiety and a hydroxyisonicotinic acid backbone, making it a versatile molecule for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-hydroxyisonicotinic acid typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the N-ethylaminocarbonyl intermediate: This step involves the reaction of ethylamine with a suitable carbonyl compound to form the N-ethylaminocarbonyl group.

Coupling with the phenyl ring: The intermediate is then coupled with a phenyl ring through a suitable coupling reaction, such as the Suzuki–Miyaura coupling.

Introduction of the hydroxyisonicotinic acid moiety:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-[3-(N-Ethylaminocarbonyl)phenyl]-2-hydroxyisonicotinic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The carbonyl group in the N-ethylaminocarbonyl moiety can be reduced to an alcohol.

Substitution: The phenyl ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted phenyl derivatives.

Scientific Research Applications

5-[3-(N-Ethylaminocarbonyl)phenyl]-2-hydroxyisonicotinic acid has diverse applications in scientific research, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 5-[3-(N-Ethylaminocarbonyl)phenyl]-2-hydroxyisonicotinic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

3-[3-(N-Ethylaminocarbonyl)phenyl]-5-methoxybenzoic acid: Similar structure with a methoxy group instead of a hydroxy group.

5-[3-(N-Ethylaminocarbonyl)phenyl]-2-fluorobenzoic acid: Similar structure with a fluorine atom instead of a hydroxy group.

Uniqueness

5-[3-(N-Ethylaminocarbonyl)phenyl]-2-hydroxyisonicotinic acid is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its hydroxyisonicotinic acid backbone provides additional sites for chemical modification and interaction with biological targets, making it a valuable compound for research and industrial applications.